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Compound of Interest

Compound Name: Gallium, triphenyl-

Cat. No.: B094506

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
triphenylgallium, a significant organometallic compound. The focus is on its melting point and
thermal stability, offering detailed experimental protocols and a summary of quantitative data.
This document is intended to be a valuable resource for professionals in research, chemical
synthesis, and drug development who utilize or study organogallium compounds.

Core Physical Properties

Triphenylgallium is a white, crystalline solid at room temperature. Its physical characteristics
are crucial for its handling, storage, and application in various chemical reactions.

Data Presentation

The known physical properties of triphenylgallium are summarized in the table below for quick
reference.
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Physical Property Value Notes
Melting Point 166 °C

N ) ) Decomposes at elevated
Boiling Point Not Applicable N

temperatures before boiling.

Molecular Formula CisHisGa
Molecular Weight 301.03 g/mol
Appearance White crystalline solid

Experimental Protocols

Precise determination of the physical properties of a compound like triphenylgallium requires

specific experimental methodologies. Below are detailed protocols for the determination of its

melting point and the characterization of its thermal decomposition.

Melting Point Determination via Capillary Method

The melting point of triphenylgallium can be accurately determined using a standard capillary

melting point apparatus.

Apparatus:

Spatula

Procedure:

Mortar and pestle

Triphenylgallium sample

Melting point apparatus (e.g., Stuart SMP10, Thomas-Hoover Uni-Melt)

Capillary tubes (sealed at one end)

e Sample Preparation: A small amount of dry triphenylgallium is finely ground using a mortar

and pestle to ensure a uniform particle size.
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o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. A sample height of 2-3 mm is optimal.

o Apparatus Setup: The packed capillary tube is inserted into the heating block of the melting
point apparatus.

o Heating Rate: The apparatus is set to heat at a rapid rate initially until the temperature is
about 15-20 °C below the expected melting point (166 °C). The heating rate is then reduced
to 1-2 °C per minute to allow for accurate observation.

o Observation: The temperature at which the first liquid is observed in the capillary tube is
recorded as the onset of melting. The temperature at which the entire sample becomes a
clear liquid is recorded as the final melting point. The melting range (the difference between
the final and onset temperatures) provides an indication of the sample's purity.

Thermal Stability Analysis via Thermogravimetric
Analysis (TGA)

Due to its tendency to decompose at higher temperatures, a boiling point for triphenylgallium is
not reported. Thermogravimetric Analysis (TGA) is the appropriate method to investigate its
thermal stability and decomposition profile.[1][2]

Apparatus:

e Thermogravimetric Analyzer (TGA)

e High-purity inert gas (e.g., nitrogen or argon)
e Sample pan (e.g., alumina or platinum)

» Analytical balance

Procedure:

o Sample Preparation: A small, accurately weighed sample of triphenylgallium (typically 5-10
mg) is placed into the TGA sample pan.
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 Instrument Setup: The sample pan is placed onto the TGA balance mechanism. The furnace
is sealed, and the system is purged with an inert gas at a constant flow rate (e.g., 20-50
mL/min) to provide an inert atmosphere.

o Temperature Program: The TGA is programmed to heat the sample from ambient
temperature to a final temperature (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min).

o Data Acquisition: The instrument continuously monitors and records the sample's mass as a
function of temperature.

o Data Analysis: The resulting TGA curve (a plot of mass vs. temperature) is analyzed to
determine the onset temperature of decomposition, the temperature of maximum
decomposition rate (from the derivative of the TGA curve), and the mass of any residue.

Synthesis of Triphenylgallium: A Logical Workflow

The synthesis of triphenylgallium is a fundamental process for its utilization in further research
and development. The following diagram illustrates the two primary synthetic routes.
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Caption: Synthetic pathways to Triphenylgallium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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